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Compound of Interest

Compound Name: Cbz-NH-PEG1-CH2CH2COOH

Cat. No.: B15542719 Get Quote

Essential Safety and Handling Guide for Cbz-NH-
PEG1-CH2CH2COOH
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Cbz-NH-PEG1-
CH2CH2COOH (CAS Number: 1205751-19-4), a PEG-based PROTAC linker. Adherence to

these protocols is essential for ensuring a safe laboratory environment and maintaining the

integrity of your research.

Personal Protective Equipment (PPE)
The toxicological properties of Cbz-NH-PEG1-CH2CH2COOH have not been fully investigated.

Therefore, a cautious approach is necessary, incorporating PPE suitable for handling

potentially hazardous compounds. Based on the available safety information, the following PPE

is mandatory.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles
Chemical splash goggles

should be worn at all times.[1]

Face Shield

To be worn over safety

goggles during procedures

with a high risk of splashing.[1]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advised for enhanced

protection.[1][2]

Body Protection Laboratory Coat
A fully buttoned, long-sleeved

lab coat is required.[2]

Disposable Gown

For extensive handling or risk

of splash, a solid-front, back-

closing, long-sleeved gown

made of low-lint, non-

absorbent material should be

worn.[1]

Respiratory Protection NIOSH-approved Respirator

All handling of the solid

compound should be

conducted in a certified

chemical fume hood.[2] If there

is a risk of generating dust or

aerosols, a fit-tested N95

respirator is the minimum

requirement. For procedures

that may generate significant

aerosols, a powered air-

purifying respirator (PAPR) is

recommended.[1]

Hazard Identification
Cbz-NH-PEG1-CH2CH2COOH is classified with the following hazard statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning

Operational Plan: Step-by-Step Handling
Engineering Controls
All handling of Cbz-NH-PEG1-CH2CH2COOH, particularly in its solid form, must be conducted

within a certified chemical fume hood to control airborne particles.[1][2]

Receiving and Storage
Inspection: Upon receipt, inspect the package for any signs of damage or leakage. Wear a

single pair of gloves and a lab coat for the initial inspection.[1]

Storage: Store the compound in a tightly sealed container in a dry, well-ventilated place.

Recommended storage temperature is 4°C. For long-term storage, -20°C is advised.[3][4]

Preparation of Solutions
Don PPE: Before handling, put on all required PPE as outlined in the table above.

Work in a Fume Hood: Conduct all weighing and solution preparation activities within a

chemical fume hood.

Handle Carefully: If working with the solid, handle it carefully to avoid generating dust.[1]

Inert Atmosphere: For compounds sensitive to air or moisture, consider handling under an

inert atmosphere such as argon or nitrogen.

Solvent: A common solvent for this compound is DMSO, in which it is soluble up to 100

mg/mL.[5]
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Disposal Plan
Proper disposal of Cbz-NH-PEG1-CH2CH2COOH and its waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste material, including empty containers, contaminated

gloves, and other disposable materials, in a designated and properly labeled hazardous

waste container.

Waste Segregation: Segregate chemical waste from other laboratory waste.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for

specific disposal guidelines and to arrange for waste pickup. Do not dispose of this chemical

down the drain or in regular trash.

Experimental Workflow
The following diagram illustrates the key steps for the safe handling of Cbz-NH-PEG1-
CH2CH2COOH from receipt to disposal.
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Safe Handling Workflow for Cbz-NH-PEG1-CH2CH2COOH
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Caption: Workflow for the safe handling of Cbz-NH-PEG1-CH2CH2COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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